5-(4-butoxyphenyl)-3-(4-methylphenyl)-1,2,4-oxadiazole

• IUPAC Name: 5-(4-butoxyphenyl)-3-(4-methylphenyl)-1,2,4-oxadiazole
• InChI: InChI=1S/C19H20N2O2/c1-3-4-13-22-17-11-9-16(10-12-17)19-20-18(21-23-19)15-7-5-14(2)6-8-15/h5-12H,3-4,13H2,1-2H3
• InChI Key: GFNQEHSZXOAIAO-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)C2=NC(=NO2)C3=CC=C(C=C3)C
• Molecular Formula: C19H20N2O2
• Molecular Weight: 308.4 g/mol

Description

5-(4-butoxyphenyl)-3-(4-methylphenyl)-1,2,4-oxadiazole is a chemical compound that has gained a lot of attention in recent years due to its potential applications in scientific research. This compound is a type of oxadiazole that has been synthesized using a variety of methods. In

Mechanism of Action

The mechanism of action of 5-(4-butoxyphenyl)-3-(4-methylphenyl)-1,2,4-oxadiazole is not yet fully understood. However, it is believed to work by inhibiting the growth and proliferation of cancer cells. It may also have an effect on the immune system, helping to boost the body's natural defenses against disease.
Biochemical and Physiological Effects:
Studies have shown that 5-(4-butoxyphenyl)-3-(4-methylphenyl)-1,2,4-oxadiazole has several biochemical and physiological effects. It has been shown to induce apoptosis, or programmed cell death, in cancer cells. It may also have an effect on the expression of certain genes, leading to changes in cell behavior. Additionally, it has been shown to have anti-inflammatory properties, which may be useful in the treatment of certain diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-(4-butoxyphenyl)-3-(4-methylphenyl)-1,2,4-oxadiazole in lab experiments is its potential as a new drug candidate. However, there are also several limitations to its use. For example, more research is needed to fully understand its mechanism of action and potential side effects. Additionally, the compound may be difficult to synthesize in large quantities, which could limit its use in drug development.

Future Directions

There are several potential future directions for the research of 5-(4-butoxyphenyl)-3-(4-methylphenyl)-1,2,4-oxadiazole. One area of focus could be on the development of new drugs based on this compound. Researchers could also investigate its potential as a treatment for other diseases, such as autoimmune disorders or infectious diseases. Additionally, more research is needed to fully understand its mechanism of action and potential side effects, which could lead to the development of safer and more effective drugs.

Synthesis Methods

The synthesis of 5-(4-butoxyphenyl)-3-(4-methylphenyl)-1,2,4-oxadiazole can be achieved using a variety of methods. One of the most common methods is the reaction of 4-butoxybenzohydrazide with 4-methylphenyl isothiocyanate in the presence of a base. This reaction results in the formation of the desired compound.

Scientific Research Applications

5-(4-butoxyphenyl)-3-(4-methylphenyl)-1,2,4-oxadiazole has several potential applications in scientific research. One of the most promising areas of research is in the development of new drugs. This compound has been shown to have potential as an anti-cancer agent, as well as a treatment for other diseases such as Alzheimer's and Parkinson's.